2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide

• IUPAC Name: 2-(6-amino-4-oxo-1-phenylpyrimidin-2-yl)sulfanyl-N-phenylpropanamide
• InChI: InChI=1S/C19H18N4O2S/c1-13(18(25)21-14-8-4-2-5-9-14)26-19-22-17(24)12-16(20)23(19)15-10-6-3-7-11-15/h2-13H,20H2,1H3,(H,21,25)
• InChI Key: HACRXEAQSNFPKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)SC2=NC(=O)C=C(N2C3=CC=CC=C3)N
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as Phenylthiosemicarbazide and has a molecular formula of C17H16N4O2S.

Mechanism of Action

The mechanism of action of 2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide is not fully understood. However, it is believed to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been reported to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide has been shown to exhibit various biochemical and physiological effects. It has been reported to decrease the levels of glucose, cholesterol, and triglycerides in the blood, which may be beneficial in the treatment of diabetes and cardiovascular diseases. This compound has also been shown to reduce the levels of proinflammatory cytokines, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide in lab experiments include its potent biological activity, easy synthesis, and low toxicity. However, the limitations of using this compound include its poor solubility in water, which may limit its bioavailability, and its potential for non-specific binding to other molecules.

Future Directions

There are several future directions for the research of 2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the mechanism of action of this compound to gain a better understanding of its biological activity.
3. Evaluation of the efficacy and safety of this compound in preclinical and clinical studies for the treatment of various diseases.
4. Development of novel formulations and delivery systems to improve the bioavailability and pharmacokinetics of this compound.
5. Investigation of the potential of this compound as a lead compound for the development of new drugs with improved efficacy and safety profiles.
Conclusion
In conclusion, 2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide is a compound with promising applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its potent biological activity and easy synthesis make it an attractive target for further research and development. However, more studies are needed to fully understand its mechanism of action and evaluate its efficacy and safety in clinical settings.

Scientific Research Applications

2-[(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]-N-phenylpropanamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antitumor, antimicrobial, and antifungal activities. This compound has also shown promising results in the treatment of various diseases such as tuberculosis, diabetes, and Alzheimer's disease.